Cas no 2228234-53-3 (3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228234-53-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6255474
• PubChem ID: 165797089
• Update Time: 2025-09-19

3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine
• [3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228234-53-3
• EN300-1904906

• Inchi： 1S/C11H16BrNO/c1-6-4-8(12)14-10(6)9-7(5-13)11(9,2)3/h4,7,9H,5,13H2,1-3H3
• InChI Key： DITARURAJLTZOB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2C(CN)C2(C)C)O1

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228234-53-3)

The compound 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228234-53-3) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate framework, featuring a brominated furan moiety and a dimethylcyclopropylmethanamine group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine has surged, driven by their versatility in drug design. The bromine substituent on the furan ring enhances the molecule's reactivity, enabling precise modifications for targeted biological activity. This aligns with the growing trend of precision medicine, where customized molecular structures are tailored to address specific disease mechanisms. Additionally, the cyclopropylmethanamine segment is known for its ability to improve metabolic stability, a critical factor in the development of long-acting pharmaceuticals.

The synthesis of 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine involves sophisticated organic chemistry techniques, including cross-coupling reactions and ring-forming strategies. These methods are frequently discussed in academic circles and industry forums, reflecting the compound's relevance in modern synthetic chemistry. Its CAS No. 2228234-53-3 serves as a unique identifier, facilitating seamless collaboration among researchers and regulatory bodies. The compound's stability under various conditions also makes it a viable candidate for high-throughput screening programs, which are essential for accelerating drug discovery pipelines.

From a commercial perspective, 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine is gaining traction as a high-value intermediate in the pharmaceutical supply chain. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of biotech and pharmaceutical firms. Its potential applications extend beyond therapeutics, with exploratory uses in agrochemicals and material science, where its unique properties could lead to innovative solutions for sustainable development.

As the scientific community continues to explore the capabilities of 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine, its role in advancing green chemistry practices is also being evaluated. Researchers are investigating eco-friendly synthesis routes to minimize environmental impact, a topic of high relevance in today's sustainability-focused research landscape. Furthermore, the compound's compatibility with computational drug design tools highlights its alignment with cutting-edge technologies like artificial intelligence (AI) in molecular modeling.

In conclusion, 3-(5-bromo-3-methylfuran-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228234-53-3) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and structural elegance position it as a compound of enduring significance in both academic and industrial settings. As research progresses, this molecule is poised to contribute meaningfully to the next generation of scientific breakthroughs.